Cas no 1956341-86-8 (1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride)

• Product Name: 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride
• CAS No: 1956341-86-8
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 4827638
• Update Time: 2025-10-30

1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride

• Inchi： 1S/C7H6N2O.ClH/c10-7-4-6-5(9-7)2-1-3-8-6;/h1-3H,4H2,(H,9,10);1H
• InChI Key： NJPGWWQLNWICFN-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2=C(C=CC=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride

1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1956341-86-8, known as 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The hydrochloride salt form of this compound is particularly notable for its potential applications in drug discovery and development.

Pyrrolopyridines have been extensively studied due to their unique structural features and biological activities. The 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one core structure is characterized by a fused bicyclic system, which provides a rigid framework for various functional groups to be attached. This structural rigidity is often advantageous in drug design, as it can enhance molecular stability and bioavailability. Recent studies have highlighted the potential of this compound as a modulator of protein-protein interactions (PPIs), a challenging yet promising area in therapeutic development.

One of the most intriguing aspects of 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride is its ability to act as a small-molecule inhibitor of certain kinases. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By inhibiting specific kinases, this compound could potentially halt the progression of these diseases at the molecular level. Recent research has demonstrated its efficacy in inhibiting JAK-STAT signaling, a pathway that is overactive in many cancers and autoimmune conditions.

In addition to its kinase inhibitory properties, 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride has also been investigated for its role in neuroprotective effects. Studies suggest that this compound may protect neurons from oxidative stress and apoptosis, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydrochloride salt form is particularly advantageous due to its improved solubility and bioavailability, which are critical factors for drug delivery.

The synthesis of 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride involves a multi-step process that typically includes cyclization reactions and subsequent salt formation. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have enabled faster and more efficient production of this molecule, reducing the time and cost associated with its preparation.

From an analytical standpoint, the characterization of 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride has been achieved using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure, purity, and crystalline properties. Such analyses are crucial for ensuring the quality and consistency of the compound during preclinical and clinical trials.

Looking ahead, the potential applications of 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride are vast and exciting. Its role as a lead compound in drug discovery programs suggests that it could serve as a template for designing more potent and selective therapeutic agents. Furthermore, ongoing research into its mechanism of action and pharmacokinetics will provide valuable insights into its suitability as a clinical candidate.

In conclusion, 1H-Pyrrolo[3,2-b]pyridin-2(3H)-one hydrochloride (CAS No. 1956341-86-8) is a compelling molecule with significant potential in the fields of chemistry and medicine. Its unique structure, diverse biological activities, and favorable pharmacological properties make it an intriguing subject for further investigation. As research progresses, this compound may pave the way for innovative treatments for a wide range of diseases.